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Compound of Interest

Compound Name: 2,6-Difluorophenol

Cat. No.: B125437 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2,6-Difluorophenol, a versatile yet hazardous compound. Adherence

to these procedures is critical for ensuring personal safety and maintaining the integrity of your

research.

Hazard Summary
2,6-Difluorophenol is classified as a hazardous substance with multiple risk factors. It is a

flammable solid that is toxic if swallowed or in contact with skin, causes severe skin burns and

eye damage, and may cause respiratory irritation.[1][2][3]

GHS Hazard Classifications:

Flammable solids[1][2][4][5]

Acute toxicity, Oral[1][4]

Acute toxicity, Dermal[1][4]

Skin Corrosion/Irritation[1][2][5]

Serious Eye Damage/Eye Irritation[1][2][5]

Specific target organ toxicity — single exposure (Respiratory tract irritation)[1]
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling 2,6-
Difluorophenol. The following equipment must be worn at all times in the laboratory when this

chemical is in use.

PPE Category Specification

Eye and Face Protection

Chemical goggles or safety glasses are

required. A face shield should also be worn to

provide additional protection against splashes.

[1] Conforms to EN 166 standard.[2]

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.[1][2]

Skin and Body Protection

A lab coat or other protective clothing should be

worn to prevent skin contact.[1][2] In cases of

significant exposure risk, a chemical-resistant

suit may be necessary.

Respiratory Protection

Use in a well-ventilated area is crucial.[1][4] If

ventilation is inadequate, a NIOSH-approved

respirator with appropriate cartridges must be

used.[1][2] For emergencies or large-scale use,

a self-contained breathing apparatus (SCBA)

may be required.[2][6]

Chemical and Physical Properties
Understanding the physical properties of 2,6-Difluorophenol is crucial for its safe handling and

storage.
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Property Value

Molecular Formula C₆H₄F₂O

Molecular Weight 130.09 g/mol [5]

Appearance White crystalline solid

Melting Point 38 - 42 °C / 100.4 - 107.6 °F[7]

Boiling Point 59 - 61 °C / 138.2 - 141.8 °F @ 17 mmHg[7]

Flash Point 58 °C / 136.4 °F (closed cup)

Solubility Soluble in ethanol

Storage Temperature 2-8°C[8]

Operational and Disposal Plans
Handling and Storage Protocol:

Ventilation: Always handle 2,6-Difluorophenol in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation of dust or vapors.[1][4]

Ignition Sources: This compound is a flammable solid. Keep it away from heat, sparks, open

flames, and other ignition sources.[1][2][4] Use explosion-proof electrical and ventilating

equipment.[2][4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][4]

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[1][2][4]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][8]

Protect from light and moisture. Store away from incompatible materials such as strong

oxidizing agents and strong bases.[1][7]

First Aid Measures:
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Inhalation: If inhaled, immediately move the person to fresh air and keep them comfortable

for breathing.[1][2] If breathing is difficult or stops, provide artificial respiration. Seek

immediate medical attention.[1][3]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

wash the affected area with plenty of soap and water.[1][2] Seek immediate medical

attention.[1][3]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][3] Seek

immediate medical attention.[1][3]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting.[1][2] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1][3]

Spill and Disposal Plan:

Spill Containment: In the event of a spill, evacuate the area. Remove all sources of ignition.

[2]

Cleanup: Use spark-proof tools and explosion-proof equipment.[2][7] Absorb the spill with

inert material such as sand, silica gel, or acid binder and place it in a suitable, closed

container for disposal.[2][7]

Disposal: Dispose of the waste material at an approved waste disposal plant.[1][4] Waste

from this product is classified as hazardous.[2] Do not let the chemical enter the

environment.[2][7]

Workflow for Handling 2,6-Difluorophenol
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Preparation
- Review SDS

- Don appropriate PPE
- Ensure proper ventilation

Handling
- Work in a fume hood
- Ground equipment

- Avoid ignition sources

Proceed with caution

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

After use

Spill Response
- Evacuate and ventilate

- Use inert absorbent
- Collect in sealed container

If spill occurs

Exposure Response
- Follow first aid procedures

- Seek immediate medical attention

If exposure occursFor subsequent use

Disposal
- Treat as hazardous waste

- Use approved disposal facility

After cleanup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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